![molecular formula C27H30N4O2S B6182826 N-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl}-10H-phenothiazine-10-carboxamide CAS No. 914291-02-4](/img/no-structure.png)
N-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl}-10H-phenothiazine-10-carboxamide
Overview
Description
N-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl}-10H-phenothiazine-10-carboxamide, commonly known as Bupropion, is an atypical antidepressant drug that is used to treat various mood disorders, including depression and seasonal affective disorder (SAD). It is also used to treat attention-deficit hyperactivity disorder (ADHD) and smoking cessation. Bupropion is a unique antidepressant in that it does not target serotonin or norepinephrine receptors in the brain, unlike other antidepressants. Instead, it works by inhibiting the reuptake of dopamine and norepinephrine, which can help to improve mood and reduce symptoms of depression.
Mechanism of Action
Bupropion works by inhibiting the reuptake of dopamine and norepinephrine in the brain. This helps to increase the amount of these neurotransmitters available to the brain, which can improve mood and reduce symptoms of depression. It also works by blocking the action of serotonin and norepinephrine, which can help to reduce anxiety and improve focus.
Biochemical and Physiological Effects
Bupropion has been found to have several biochemical and physiological effects on the body. It has been found to increase the level of dopamine and norepinephrine in the brain, which can improve mood and reduce symptoms of depression. It also increases the level of serotonin, which can help to reduce anxiety and improve focus. In addition, it has been found to reduce impulsivity and improve cognitive functioning.
Advantages and Limitations for Lab Experiments
The main advantage of using bupropion in laboratory experiments is that it is a relatively safe drug with few side effects. It has been found to be effective in treating depression and other mood disorders, and it has few serious side effects. However, it is important to note that it may interact with other medications, so it is important to consult with a doctor before taking bupropion.
Future Directions
Future research on bupropion could focus on the potential effects of long-term use, as well as the potential for drug interactions. Additionally, further research could be conducted to determine the efficacy of bupropion in treating other mental health conditions, such as anxiety and bipolar disorder. Furthermore, research could be conducted to determine the potential for bupropion to be used to treat addiction, such as alcohol or drug addiction. Finally, research could be conducted to explore the potential for bupropion to be used as an adjunct therapy with other medications, such as antipsychotics or mood stabilizers.
Synthesis Methods
Bupropion is synthesized by a two-step process. In the first step, 2-methoxyphenylpiperazine is reacted with propionic anhydride to form N-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl}-10H-phenothiazine-10-carboxamide. In the second step, the carboxamide is reacted with a base such as sodium hydroxide or potassium hydroxide to form the active ingredient, bupropion hydrochloride.
Scientific Research Applications
Bupropion has been studied extensively in clinical trials to assess its efficacy in treating depression and other mood disorders. Several studies have found that it is effective in reducing symptoms of depression, including feelings of sadness, fatigue, and irritability. In addition, it has been found to be effective in treating N-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl}-10H-phenothiazine-10-carboxamide, ADHD, and smoking cessation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl}-10H-phenothiazine-10-carboxamide involves the reaction of 10H-phenothiazine-10-carboxylic acid with 3-(4-(2-methoxyphenyl)piperazin-1-yl)propylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the desired amide product.", "Starting Materials": [ "10H-phenothiazine-10-carboxylic acid", "3-(4-(2-methoxyphenyl)piperazin-1-yl)propylamine", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Step 1: Dissolve 10H-phenothiazine-10-carboxylic acid (1.0 equiv) and DCC (1.2 equiv) in dry dichloromethane (DCM) and stir for 30 minutes at room temperature to activate the carboxylic acid group.", "Step 2: Add 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture and stir for an additional 10 minutes to catalyze the reaction.", "Step 3: Add 3-(4-(2-methoxyphenyl)piperazin-1-yl)propylamine (1.2 equiv) to the reaction mixture and stir for 24 hours at room temperature to form the desired amide product.", "Step 4: Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate under reduced pressure.", "Step 5: Purify the crude product by column chromatography using a suitable solvent system to obtain the pure N-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl}-10H-phenothiazine-10-carboxamide product." ] } | |
CAS RN |
914291-02-4 |
Product Name |
N-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl}-10H-phenothiazine-10-carboxamide |
Molecular Formula |
C27H30N4O2S |
Molecular Weight |
474.6 |
Purity |
95 |
Origin of Product |
United States |
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